molecular formula C14H17N5O2 B2368668 N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide CAS No. 1448033-62-2

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Cat. No.: B2368668
CAS No.: 1448033-62-2
M. Wt: 287.323
InChI Key: QDKXASITAWOAPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that likely contains a triazole ring, a carboxamide group, and a dimethylamino group . These types of compounds are often used in medicinal chemistry due to their diverse biological activities .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions such as reductive amination, N-alkylation, N-Boc (tert-butyloxycarbonyl) deprotection, and Suzuki coupling .


Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like X-ray diffraction and density functional theory (DFT) . These methods can provide detailed information about the compound’s geometry, electron distribution, and other physical properties.


Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve transformations like condensation, fusion, and Heck reaction . These reactions can significantly alter the compound’s structure and properties.


Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using various spectroscopic techniques and computational methods . These studies can provide insights into the compound’s absorption, emission, reactivity, and photovoltaic properties.

Scientific Research Applications

Synthesis and Chemical Transformations

  • The compound has been utilized in the synthesis of various functional group transformations, demonstrating moderate to good yields while retaining efficacy. This includes the preparation of derivatives like enamines, enols, enol (thio)ethers, oximes, and hydrazones, with particular success in broad-spectrum insecticidal activities (J. Samaritoni et al., 1999).

Antitumor Applications

  • The compound's derivatives have shown promise in antitumor applications. Phenyl-substituted derivatives of the compound have been synthesized and evaluated for in vivo antitumor activity, with some compounds showing solid tumor activity and potential as DNA-intercalating agents (G. Atwell et al., 1989).
  • Another study focused on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines using the compound. These derivatives exhibited potent cytotoxicity against various cancer cell lines, with some showing exceptional efficacy in vivo against tumors in mice (L. Deady et al., 2003).

Anti-Inflammatory and Antifungal Activities

  • Amidines obtained from benzamides and dimethylformamide dimethylacetal, related to the compound, were found to have significant anti-inflammatory activity in a rat model. This suggests potential applications in addressing inflammatory conditions (L. Czollner et al., 1990).
  • In antifungal research, newly synthesized compounds related to the compound have demonstrated good antifungal activity, suggesting their potential in treating fungal infections (A. Khodairy et al., 2016).

Applications in Molecular Probes and Fluorescent Dyes

  • Derivatives of the compound have been used in the synthesis of fluorescent solvatochromic dyes. These dyes exhibit strong solvent-dependent fluorescence, making them suitable for use as sensitive fluorescent molecular probes in various biological studies (Z. Diwu et al., 1997).

Safety and Hazards

Safety data for similar compounds indicate that they may cause skin irritation, serious eye irritation, and respiratory irritation . Proper handling and protective measures are recommended when working with these compounds.

Future Directions

The future research directions for similar compounds often involve further optimization of their synthesis, investigation of their biological activities, and exploration of their potential applications in areas like drug discovery .

Properties

IUPAC Name

N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-1-methyltriazole-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N5O2/c1-18(2)13(20)8-10-4-6-11(7-5-10)15-14(21)12-9-19(3)17-16-12/h4-7,9H,8H2,1-3H3,(H,15,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QDKXASITAWOAPW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(N=N1)C(=O)NC2=CC=C(C=C2)CC(=O)N(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N5O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.